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For Researchers, Scientists, and Drug Development Professionals

Introduction
Arsenic-73 (73As) is a synthetic radioisotope of the element arsenic. With a relatively long

half-life and a decay mechanism that is useful for radiopharmaceutical applications, 73As has

garnered interest within the scientific and medical communities. This technical guide provides a

comprehensive overview of the nuclear properties of Arsenic-73, its production, and the

experimental methodologies used for its characterization. The information is presented to be a

valuable resource for researchers, scientists, and professionals involved in drug development

and nuclear medicine.

Core Nuclear Properties
Arsenic-73 is characterized by a well-defined set of nuclear properties that govern its

radioactive decay and potential applications. It decays exclusively by electron capture to

Germanium-73 (73Ge), a stable isotope. This decay process involves the capture of an inner

atomic electron by a proton in the nucleus, which is then converted into a neutron, and a

neutrino is emitted.

Summary of Nuclear Data
The fundamental nuclear characteristics of Arsenic-73 are summarized in the table below.
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Property Value

Half-life 80.30 (6) days[1][2][3]

Decay Mode 100% Electron Capture (EC)[1]

Daughter Nuclide 73Ge (stable)[1]

Spin and Parity 3/2-[1][4]

Isotopic Mass 72.923829 (4) u[1]

Mass Excess -70956.276 ± 3.860 keV[4]

Binding Energy 634345.179 ± 3.861 keV[4]

Decay Energy (QEC) 341 keV[4]

Parent Nuclide 73Se[1][4]

Decay Data
The electron capture decay of Arsenic-73 to Germanium-73 is accompanied by the emission

of characteristic X-rays and Auger electrons as the atomic shell vacancies are filled.

Additionally, the daughter nucleus, 73Ge, may be left in an excited state, which then de-excites

through the emission of gamma rays and conversion electrons.

Gamma and X-ray Emissions
The following table details the most prominent gamma and X-ray emissions from the decay of

Arsenic-73.

Radiation Type Energy (keV) Intensity (%)

Gamma 53.437 10.47

X-ray (Kα) 9.8442 58.43

X-ray (Kβ) 10.9376 7.603

Data sourced from MIRDSoft, which is based on ICRP Publication 107.[1]
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Electron Emissions
The decay of 73As also results in the emission of conversion electrons and Auger electrons.

The table below lists the key electron emissions.

Radiation Type Energy (keV) Intensity (%)

Conversion Electron 42.370 76.30

Conversion Electron 52.0347 9.214

Conversion Electron 12.0617 39.11

Conversion Electron 12.0291 22.11

Auger Electron (KLL) 8.5233 69.31

Auger Electron (LMM) 1.07798 319.5

Data sourced from MIRDSoft, which is based on ICRP Publication 107.[1]

Decay Scheme of Arsenic-73
The decay of Arsenic-73 proceeds via electron capture to various energy levels of its daughter

nuclide, Germanium-73. The following diagram illustrates this decay scheme, showing the

transitions from the parent 73As nucleus to the excited and ground states of 73Ge.

Arsenic-73

Germanium-73

^{73}As (3/2-)
Q_{EC} = 341 keV

66.7 keV (5/2-)EC (log ft = 5.3) 13.28 keV (7/2+)

EC (log ft = 6.8)

^{73}Ge (g.s. 9/2+)

EC (log ft = 7.1)

γ 53.44 keV γ 13.28 keV
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Click to download full resolution via product page

Caption: Decay scheme of 73As to 73Ge.

Production of Arsenic-73
Arsenic-73 is typically produced in a cyclotron by bombarding a Germanium target with

protons. The most common nuclear reaction for its production is:

73Ge(p,n)73As

This reaction involves a proton stripping a neutron from a 73Ge nucleus, resulting in the

formation of 73As.

Experimental Protocols
Production of Arsenic-73 via Proton Irradiation of
Germanium
This protocol outlines the general steps for producing 73As. Specific parameters will vary

depending on the cyclotron and targetry used.

Materials:

Enriched 73GeO2 or metallic 73Ge target material.

Target holder compatible with the cyclotron.

Proton beam from a cyclotron.

Methodology:

Target Preparation: The enriched 73Ge material is encapsulated in a suitable target holder.

For GeO2, this may involve pressing the powder into a pellet. For metallic Ge, a thin disc is

often used. The target is designed to withstand the beam current and effectively dissipate

heat.
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Irradiation: The target is placed in the cyclotron's target station and irradiated with a proton

beam of a specific energy and current. The optimal proton energy for the 73Ge(p,n)73As

reaction is typically in the range of 10-15 MeV. The irradiation time depends on the desired

activity of 73As.

Target Cooling: After irradiation, the target is highly radioactive and must be allowed to cool

for a period to allow short-lived, unwanted radionuclides to decay.

Target Dissolution: The irradiated Germanium target is remotely transferred to a hot cell for

chemical processing. The Germanium target is dissolved in an appropriate acid mixture,

such as aqua regia (a mixture of nitric acid and hydrochloric acid).

Separation of Arsenic-73 from Germanium Target
Material
A two-step process involving distillation followed by anion exchange chromatography is

commonly employed to separate the no-carrier-added 73As from the bulk Germanium target

material.

Workflow for Separation and Purification of 73As:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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